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Compound of Interest

Compound Name: N,N'-Bis(methoxymethyl)thiourea

Cat. No.: B12736656 Get Quote

An In-depth Technical Guide to N,N'-Bis(methoxymethyl)thiourea (CAS: 51872-26-5)

A comprehensive resource for researchers, scientists, and drug development professionals

exploring the chemical properties, synthesis, and potential applications of N,N'-
Bis(methoxymethyl)thiourea.

Chemical Identity and Properties
N,N'-Bis(methoxymethyl)thiourea is a symmetrically substituted thiourea derivative. The

presence of methoxymethyl groups on both nitrogen atoms imparts unique reactivity and

solubility characteristics to the molecule, making it a valuable intermediate in organic synthesis.

Table 1: Physicochemical Properties of N,N'-Bis(methoxymethyl)thiourea[1]
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Property Value

CAS Number 51872-26-5

Molecular Formula C5H12N2O2S

Molecular Weight 164.23 g/mol

Appearance
White crystalline solid (typical for thiourea

derivatives)[2]

Melting Point Data not available

Boiling Point Data not available

Solubility
Expected to be soluble in organic solvents like

DMF[2]

Density Data not available

Synthesis and Spectroscopic Characterization
While a specific protocol for N,N'-Bis(methoxymethyl)thiourea is not readily available in the

reviewed literature, a general methodology for the synthesis of similar N,N'-disubstituted

thioureas can be inferred. The synthesis of the related compound, N,N'-bis(4-

methoxybenzylidene)thiourea, involves the condensation of an aldehyde (4-

methoxybenzaldehyde) with thiourea in an ethanolic solution with a basic catalyst[2]. A

plausible synthetic route for N,N'-Bis(methoxymethyl)thiourea could involve the reaction of

methoxymethylamine with a thiocarbonyl source.

General Experimental Protocol for Synthesis of N,N'-Disubstituted Thioureas (Adapted from a

similar synthesis)[2]

Dissolve thiourea in ethanol.

Add the corresponding methoxy-containing reactant in a suitable stoichiometric ratio.

Add a few drops of a basic solution (e.g., 10% NaOH) to adjust the pH and catalyze the

reaction.
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Stir the reaction mixture at room temperature or with gentle heating.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to induce crystallization of the product.

Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

Recrystallize the crude product from a suitable solvent to obtain the pure compound.

Spectroscopic Data:

Specific spectroscopic data for N,N'-Bis(methoxymethyl)thiourea is not available in the

searched literature. However, the expected spectral characteristics can be predicted based on

the analysis of related thiourea derivatives.

¹H NMR: The proton NMR spectrum is expected to show signals for the methoxy protons

(CH₃O-) and the methylene protons (-CH₂-). The chemical shifts and coupling patterns would

be informative for structural confirmation.

¹³C NMR: The carbon NMR spectrum would display distinct signals for the methoxy carbon,

the methylene carbon, and the thiocarbonyl carbon (C=S).

FT-IR: The infrared spectrum is anticipated to exhibit characteristic absorption bands for N-H

stretching (if any residual), C-H stretching of the methoxymethyl groups, C-N stretching, and

the C=S stretching vibration, which typically appears in the region of 1050-1200 cm⁻¹[3].

Mass Spectrometry: The mass spectrum would show the molecular ion peak and

fragmentation patterns corresponding to the loss of methoxymethyl groups and other

characteristic fragments.

Applications in Organic Synthesis
N,N'-Bis(methoxymethyl)thiourea serves as a versatile building block in organic synthesis,

particularly in the construction of heterocyclic compounds. It has been utilized in catalytic

cycloaminomethylation reactions with ureas and thioureas to synthesize various nitrogen and

sulfur-containing heterocycles. These reactions often employ catalysts such as samarium(III)

chloride (SmCl₃·6H₂O)[4].
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Experimental Protocol for the Synthesis of 5-Alkyl-1,3,5-triazinane-2-thiones using a Thiourea

Derivative[4]

To a solution of the N,N-bis(methoxymethyl)alkanamine in a suitable solvent (e.g., a mixture

of CHCl₃ and EtOH), add thiourea.

Add a catalytic amount of SmCl₃·6H₂O to the reaction mixture.

Heat the mixture at a specified temperature (e.g., 80 °C) for a defined period (e.g., 2.5

hours).

Monitor the reaction progress by TLC.

After completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure.

Purify the resulting residue by column chromatography on silica gel to isolate the desired 5-

alkyl-1,3,5-triazinane-2-thione product.

Logical Workflow for Synthesis of Heterocycles
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Caption: Synthetic workflow for heterocycle synthesis.

Biological Activity and Potential in Drug
Development
While specific biological data for N,N'-Bis(methoxymethyl)thiourea is not documented in the

reviewed literature, the broader class of thiourea derivatives has garnered significant attention

in medicinal chemistry due to their diverse pharmacological activities[5]. Thiourea-containing

compounds have been investigated for their potential as anticancer, antibacterial, antifungal,

and antiviral agents[5].
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The mechanism of action for many biologically active thiourea derivatives involves their ability

to interact with various biological targets, including enzymes and receptors. For instance, some

thiourea derivatives have shown inhibitory activity against enzymes like urease[6]. The

structural features of N,N'-Bis(methoxymethyl)thiourea, with its flexible methoxymethyl side

chains, could allow for specific interactions within the binding pockets of biological

macromolecules.

Given the precedent set by other thiourea compounds, N,N'-Bis(methoxymethyl)thiourea
represents a scaffold that could be further explored for potential therapeutic applications.

Future research could involve screening this compound against various biological targets to

uncover any latent pharmacological activity.

Potential Drug Development Workflow
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Discovery & Screening

Lead Optimization

Preclinical Development

Clinical Trials

N,N'-Bis(methoxymethyl)thiourea

Biological Screening (e.g., Enzyme Assays, Cell-based Assays)

Identification of Biological Activity

Structure-Activity Relationship (SAR) Studies

Lead Compound Optimization

In Vivo Efficacy Studies

Toxicology & Safety Pharmacology

Phase I, II, III Clinical Trials

Click to download full resolution via product page

Caption: A potential workflow for drug development.
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Safety and Toxicology
Specific toxicological data for N,N'-Bis(methoxymethyl)thiourea is not available. However,

data for the parent compound, thiourea, indicates that it can be harmful if swallowed and may

cause skin irritation[7]. It is also suspected of causing cancer and damage to the unborn

child[7]. Therefore, N,N'-Bis(methoxymethyl)thiourea should be handled with appropriate

safety precautions in a laboratory setting. This includes the use of personal protective

equipment such as gloves, safety glasses, and a lab coat. All handling should be performed in

a well-ventilated fume hood.

Conclusion
N,N'-Bis(methoxymethyl)thiourea is a chemical compound with established utility as a

synthetic intermediate, particularly in the formation of heterocyclic structures. While its own

biological properties have not been extensively investigated, the broader family of thiourea

derivatives exhibits a wide range of pharmacological activities, suggesting that N,N'-
Bis(methoxymethyl)thiourea could be a valuable scaffold for future drug discovery efforts.

Further research is warranted to fully elucidate its physicochemical properties, spectroscopic

characteristics, and to explore its potential as a biologically active agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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